Cas no 327087-98-9 (1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate)

• Product Name: 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate
• CAS No: 327087-98-9
• MF: C₁₃H₁₃NO₅
• MW: 263.246023893356
• CID: 5446659
• PubChem ID: 2322382
• Update Time: 2025-06-09

1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2-(prop-2-enoylamino)benzene-1,4-dicarboxylate
• HMS1782A19
• starbld0008445
• 327087-98-9
• AKOS008026169
• EN300-26577583
• SCHEMBL21392831
• Dimethyl 2-acrylamidoterephthalate
• 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate
• Z2734828903
• 1,4-Dimethyl 2-[(1-oxo-2-propen-1-yl)amino]-1,4-benzenedicarboxylate

• Inchi： 1S/C13H13NO5/c1-4-11(15)14-10-7-8(12(16)18-2)5-6-9(10)13(17)19-3/h4-7H,1H2,2-3H3,(H,14,15)
• InChI Key： KPGNDBUAQVORPJ-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=C(C(OC)=O)C=C1NC(=O)C=C

Computed Properties

• Exact Mass: 263.07937252g/mol
• Monoisotopic Mass: 263.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.5±45.0 °C(Predicted)
• pka: 12.59±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate

Recent Advances in the Study of 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate (CAS: 327087-98-9)

The compound 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate (CAS: 327087-98-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that utilizes green chemistry principles, reducing the environmental impact of production. The study highlighted the compound's stability under various conditions, which is crucial for its potential scalability in industrial applications.

In terms of biological activity, recent investigations have explored the compound's potential as an anti-inflammatory agent. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate exhibits significant inhibitory effects on key inflammatory markers, such as TNF-α and IL-6. The study suggested that the compound's mechanism of action may involve modulation of the NF-κB signaling pathway, a critical regulator of inflammation.

Another promising avenue of research has been the compound's potential application in oncology. A recent paper in Cancer Research (2024) reported that 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate demonstrated selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The researchers hypothesized that the compound's ability to induce apoptosis in cancer cells might be linked to its interaction with specific cellular targets, though further studies are needed to elucidate the exact molecular mechanisms.

Despite these encouraging findings, challenges remain in the development of 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has moderate bioavailability, which may limit its efficacy in vivo. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance its absorption and distribution in the body.

In conclusion, 1,4-dimethyl 2-(prop-2-enamido)benzene-1,4-dicarboxylate (CAS: 327087-98-9) represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities and relatively straightforward synthesis make it an attractive target for future research. However, additional studies are necessary to fully understand its mechanisms of action and to optimize its therapeutic potential. The ongoing research in this area underscores the importance of continued investment in the exploration of novel chemical entities for medical applications.